Cas no 2138337-45-6 (3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid
• CAS No: 2138337-45-6
• MF: C₆H₁₀F₂N₂O₂
• MW: 180.152608394623
• CID: 6069387
• PubChem ID: 165868112
• Update Time: 2025-06-11

3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-788132
• 3-[(azetidin-1-yl)amino]-2,2-difluoropropanoic acid
• 2138337-45-6
• 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid

• Inchi： 1S/C6H10F2N2O2/c7-6(8,5(11)12)4-9-10-2-1-3-10/h9H,1-4H2,(H,11,12)
• InChI Key： FWVABVXJLJOCNY-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNN1CCC1)F

Computed Properties

• Exact Mass: 180.07103389g/mol
• Monoisotopic Mass: 180.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid

Professional Introduction to 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic Acid (CAS No. 2138337-45-6)

3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number 2138337-45-6, represents a novel class of molecules with potential applications in drug development and therapeutic interventions. The unique structural features of this compound, particularly its bifunctional nature, make it a promising candidate for further exploration in synthetic chemistry and medicinal research.

The molecular structure of 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid consists of a fluorinated propanoic acid backbone linked to an azetidine ring through an amine group. This configuration imparts distinct chemical properties that are highly relevant to its biological activity. The presence of fluorine atoms enhances the metabolic stability and binding affinity of the compound, which are critical factors in drug design. Additionally, the azetidine ring introduces a cyclic scaffold that can interact with biological targets in a specific manner, potentially leading to novel therapeutic effects.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate enzyme activity and receptor binding. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic properties of molecules, making them more effective and selective. The compound 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid is no exception, and its unique structure suggests potential applications in treating various diseases by targeting specific biological pathways.

One of the most compelling aspects of this compound is its potential role in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of enzymes and signaling molecules, many of which are amenable to modulation by small molecules. The amine group in 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid provides a versatile scaffold for designing inhibitors that can disrupt inflammatory cascades. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The azetidine ring in the molecule also contributes to its potential therapeutic utility. Azetidine derivatives have been explored for their antimicrobial and antiviral properties due to their ability to interfere with bacterial cell wall synthesis and viral replication mechanisms. The structural rigidity provided by the azetidine ring enhances the binding affinity of the compound to its target proteins, making it a valuable candidate for drug design. Furthermore, the presence of two fluorine atoms at the 2-position of the propanoic acid moiety increases the metabolic stability of the compound, reducing its susceptibility to degradation by enzymatic processes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. Molecular docking studies have been performed on 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid to identify potential binding interactions with target proteins. These studies have revealed that the compound can effectively bind to several enzymes involved in inflammation and pain signaling, suggesting its potential as a lead compound for drug development.

The synthesis of 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it possible to produce this compound with high yield and purity. The synthesis typically involves multi-step reactions starting from readily available precursors such as fluorinated alkanoic acids and azetidine derivatives. Catalytic hydrogenation and protecting group strategies are often employed to ensure regioselectivity and functional group compatibility throughout the synthetic process.

Once synthesized, 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid can be further modified to enhance its pharmacological properties. For instance, introducing additional substituents on the azetidine ring or varying the length of the fluorinated aliphatic chain can fine-tune its biological activity. Such modifications are essential for optimizing drug candidates for clinical use.

The potential applications of 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid extend beyond anti-inflammatory therapy. Its unique structural features make it a versatile scaffold for designing compounds with activity against other diseases such as cancer and neurodegenerative disorders. Preliminary research has shown that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation and survival pathways.

In conclusion, 3-[(Azetidin-1-yl)amino]-2,2-difluoropropanoic acid (CAS No. 2138337-45-6) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an important role in shaping future treatments for human diseases.